Cas no 494773-69-2 (1-Bromo-2-(cyclopentyloxy)benzene)

• Product Name: 1-Bromo-2-(cyclopentyloxy)benzene
• CAS No: 494773-69-2
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 1086042
• PubChem ID: 21914403
• Update Time: 2025-10-29

1-Bromo-2-(cyclopentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(cyclopentyloxy)benzene
• 1-bromo-2-cyclopentyloxybenzene
• ZDVBXRWKMPYOEL-UHFFFAOYSA-N
• CS-0208667
• G10167
• DA-29696
• 494773-69-2
• 1-bromo-2-cyclopentoxy-benzene
• DTXSID80620003
• MFCD09950866
• AKOS000196737
• BS-28754
• SCHEMBL1926850

• MDL： MFCD09950866
• Inchi： 1S/C11H13BrO/c12-10-7-3-4-8-11(10)13-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2
• InChI Key： ZDVBXRWKMPYOEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1CCCC1

Computed Properties

• Exact Mass: 240.01500
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 291.3±13.0 °C at 760 mmHg
• Flash Point: 123.7±5.8 °C
• PSA: 9.23000
• LogP: 3.77050
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-2-(cyclopentyloxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)